Cas no 16582-58-4 (6-Iodo-1,3-benzothiazol-2-amine)

• Product Name: 6-Iodo-1,3-benzothiazol-2-amine
• CAS No: 16582-58-4
• MF: C₇H₅IN₂S
• MW: 276.097471952438
• MDL: MFCD00996639
• CID: 828405
• PubChem ID: 3524848
• Update Time: 2025-04-19

6-Iodo-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-IODOBENZO[D]THIAZOL-2-AMINE
• 2-Amino-6-Iodobenzothiazole
• 6-iodo-1,3-benzothiazol-2-amine
• 6-Iodo-benzothiazol-2-ylamine
• 6-Iod-2-amino-benzthiazol
• 6-Jod-benzothiazol-2-ylamin
• UKRORGSYN-BB BBV-209389
• 6-IODO-2-BENZOTHIAZOLAMINE
• 2-BenzothiazolaMine, 6-iodo-
• 6-IODOBENZOTHIAZOL-2-YLAMINE
• WMKLSFIAHMBOTP-UHFFFAOYSA-N
• SCHEMBL4830279
• CHEMBL95612
• Z1741785969
• DTXSID60393304
• SY147425
• AC-27150
• CS-0155727
• D82270
• AKOS016003362
• BS-16184
• 16582-58-4
• MFCD00996639
• EN300-121707
• STL503514
• 6-Iodo-1,3-benzothiazol-2-amine

• MDL： MFCD00996639
• Inchi： 1S/C7H5IN2S/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,(H2,9,10)
• InChI Key： WMKLSFIAHMBOTP-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)SC(N)=N2

Computed Properties

• Exact Mass: 275.92200
• Monoisotopic Mass: 275.92182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 2.114±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 67.15000
• LogP: 3.06430